Cas no 2166976-41-4 (ethyl 2-isothiocyanato-2-(oxan-4-yl)acetate)

• Product Name: ethyl 2-isothiocyanato-2-(oxan-4-yl)acetate
• CAS No: 2166976-41-4
• MF: C₁₀H₁₅NO₃S
• MW: 229.296001672745
• CID: 6461299
• PubChem ID: 165734491
• Update Time: 2025-05-25

ethyl 2-isothiocyanato-2-(oxan-4-yl)acetate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-isothiocyanato-2-(oxan-4-yl)acetate
• 2166976-41-4
• EN300-1458976

• Inchi： 1S/C10H15NO3S/c1-2-14-10(12)9(11-7-15)8-3-5-13-6-4-8/h8-9H,2-6H2,1H3
• InChI Key： NVFAYXWCXMGRFS-UHFFFAOYSA-N
• SMILES： S=C=NC(C(=O)OCC)C1CCOCC1

Computed Properties

• Exact Mass: 229.07726451g/mol
• Monoisotopic Mass: 229.07726451g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 80Ų

Additional information on ethyl 2-isothiocyanato-2-(oxan-4-yl)acetate

Introduction to Ethyl 2-isothiocyanato-2-(oxan-4-yl)acetate (CAS No. 2166976-41-4)

Ethyl 2-isothiocyanato-2-(oxan-4-yl)acetate, with the CAS number 2166976-41-4, is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound belongs to the class of isothiocyanates, which are known for their versatile reactivity and utility in synthetic chemistry. The presence of both an isothiocyanate group and an acetoxyethyl moiety makes it a particularly intriguing molecule for various applications, including drug development and material science.

The structure of ethyl 2-isothiocyanato-2-(oxan-4-yl)acetate features a central carbon atom double-bonded to an oxygen atom, attached to an isothiocyanate group (-N=C=S) and an ethyl ester group (-O-C₂H₅). The oxan-4-yl moiety, which refers to an oxygen-containing heterocyclic ring, specifically a tetrahydrofuran ring, adds another layer of complexity and functionality. This unique structural arrangement imparts distinct chemical properties that make the compound valuable in various synthetic pathways.

In recent years, there has been a surge in research focused on the applications of isothiocyanates in medicinal chemistry. These compounds have shown promise as intermediates in the synthesis of bioactive molecules, including pharmacophores that interact with biological targets. The reactivity of the isothiocyanate group allows for facile formation of thiourea derivatives, amides, and other functionalized compounds, which are crucial in drug design. Furthermore, the tetrahydrofuran ring can serve as a scaffold for developing molecules with enhanced bioavailability and metabolic stability.

One of the most notable areas where ethyl 2-isothiocyanato-2-(oxan-4-yl)acetate has found utility is in the synthesis of protease inhibitors. Proteases play a critical role in various physiological processes, and their inhibition is often a key strategy in treating diseases such as cancer, inflammation, and infectious disorders. The ability of this compound to undergo nucleophilic addition reactions with nucleophilic side chains of amino acids makes it an effective precursor for designing protease inhibitors. Recent studies have demonstrated its potential in generating novel inhibitors targeting specific proteases, thereby opening new avenues for therapeutic intervention.

The pharmaceutical industry has been particularly interested in exploring the therapeutic potential of derivatives derived from ethyl 2-isothiocyanato-2-(oxan-4-yl)acetate. Researchers have synthesized various analogs by modifying the substituents on the tetrahydrofuran ring or introducing additional functional groups to enhance binding affinity and selectivity. These efforts have led to the discovery of compounds with significant pharmacological activity. For instance, modifications aimed at improving solubility and reducing toxicity have resulted in derivatives that show promising results in preclinical studies.

Beyond pharmaceutical applications, ethyl 2-isothiocyanato-2-(oxan-4-yl)acetate has also been explored in material science. Its ability to participate in polymerization reactions makes it a valuable monomer for creating advanced materials with tailored properties. These materials can range from biodegradable polymers to high-performance coatings, showcasing the broad utility of this compound across different scientific disciplines.

The synthesis of ethyl 2-isothiocyanato-2-(oxan-4-yl)acetate itself is a challenging yet rewarding endeavor. It typically involves multi-step organic transformations starting from readily available precursors such as ethyl acetoacetate or tetrahydrofuran derivatives. The introduction of the isothiocyanate group requires careful control of reaction conditions to avoid side reactions and ensure high yield. Advances in synthetic methodologies have made it possible to produce this compound with greater efficiency and purity, facilitating its use in research and industrial applications.

In conclusion, ethyl 2-isothiocyanato-2-(oxan-4-yl)acetate (CAS No. 2166976-41-4) represents a fascinating compound with diverse applications in pharmaceuticals and material science. Its unique structural features enable its use as a versatile building block for synthesizing bioactive molecules and advanced materials. As research continues to uncover new methodologies and applications, this compound is poised to play an increasingly important role in scientific innovation.